Cas no 1858250-09-5 (6-Ethyl-7-methyl-6H-dibenzoc,e1,2thiazine-9-carboxylic acid 5,5-dioxide)

6-Ethyl-7-methyl-6H-dibenzoc,e1,2thiazine-9-carboxylic acid 5,5-dioxide is a dibenzothiazine derivative characterized by its sulfone and carboxylic acid functional groups. This compound exhibits notable stability due to its fused heterocyclic structure, making it suitable for applications in pharmaceutical intermediates or material science research. The presence of the sulfone moiety enhances its potential as a precursor in synthesizing bioactive molecules, while the carboxylic acid group offers versatility for further derivatization. Its well-defined molecular structure ensures reproducibility in synthetic processes. The compound’s purity and consistent performance make it a reliable choice for specialized chemical synthesis and investigative studies requiring precise structural motifs.

6-Ethyl-7-methyl-6H-dibenzoc,e1,2thiazine-9-carboxylic acid 5,5-dioxide structure

1858250-09-5 structure

Product Name:6-Ethyl-7-methyl-6H-dibenzoc,e1,2thiazine-9-carboxylic acid 5,5-dioxide

CAS No:1858250-09-5

MF:C₁₆H₁₅NO₄S

MW:317.35960316658

CID:4709185

Update Time:2025-06-08

6-Ethyl-7-methyl-6H-dibenzoc,e1,2thiazine-9-carboxylic acid 5,5-dioxide Chemical and Physical Properties

Names and Identifiers

- 6-Ethyl-7-methyl-6H-dibenzo[c,e][1,2]thiazine-9-carboxylic acid 5,5-dioxide
- 6H-dibenzo[c,e][1,2]thiazine-9-carboxylic acid, 6-ethyl-7-methyl-, 5,5-dioxide
- 6-Ethyl-7-methyl-6H-dibenzoc,e1,2thiazine-9-carboxylic acid 5,5-dioxide
- Inchi： 1S/C16H15NO4S/c1-3-17-15-10(2)8-11(16(18)19)9-13(15)12-6-4-5-7-14(12)22(17,20)21/h4-9H,3H2,1-2H3,(H,18,19)
- InChI Key： SOUYWKNIEXFOQK-UHFFFAOYSA-N
- SMILES： S1(C2C=CC=CC=2C2C=C(C(=O)O)C=C(C)C=2N1CC)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 22
Rotatable Bond Count: 2
Complexity: 541
Topological Polar Surface Area: 83.1

6-Ethyl-7-methyl-6H-dibenzoc,e1,2thiazine-9-carboxylic acid 5,5-dioxide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E138480-500mg	6-Ethyl-7-methyl-6H-dibenzo[c,e][1,2]thiazine-9-carboxylic acid 5,5-dioxide	1858250-09-5		500mg	$ 235.00	2022-06-05
TRC	E138480-1000mg	6-Ethyl-7-methyl-6H-dibenzo[c,e][1,2]thiazine-9-carboxylic acid 5,5-dioxide	1858250-09-5		1g	$ 390.00	2022-06-05
TRC	E138480-2000mg	6-Ethyl-7-methyl-6H-dibenzo[c,e][1,2]thiazine-9-carboxylic acid 5,5-dioxide	1858250-09-5		2g	$ 615.00	2022-06-05
A2B Chem LLC	AI41725-1g	6-Ethyl-7-methyl-6h-dibenzo[c,e][1,2]thiazine-9-carboxylic acid 5,5-dioxide	1858250-09-5	95%	1g	$176.00	2024-04-20
A2B Chem LLC	AI41725-5g	6-Ethyl-7-methyl-6h-dibenzo[c,e][1,2]thiazine-9-carboxylic acid 5,5-dioxide	1858250-09-5	95%	5g	$510.00	2024-04-20

6-Ethyl-7-methyl-6H-dibenzoc,e1,2thiazine-9-carboxylic acid 5,5-dioxide Related Literature

1. Aggregation-induced emission enhancement of carbon quantum dots and applications in light emitting devices

Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
2. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
3. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
4. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
5. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115

Related Categories

Additional information on 6-Ethyl-7-methyl-6H-dibenzoc,e1,2thiazine-9-carboxylic acid 5,5-dioxide

Research Brief on 6-Ethyl-7-methyl-6H-dibenzoc,e1,2thiazine-9-carboxylic acid 5,5-dioxide (CAS: 1858250-09-5)

Recent studies on 6-Ethyl-7-methyl-6H-dibenzoc,e1,2thiazine-9-carboxylic acid 5,5-dioxide (CAS: 1858250-09-5) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and pharmaceutical sciences. This compound, characterized by its unique dibenzothiazine core structure, has garnered attention due to its promising biological activities, particularly in the modulation of inflammatory pathways and enzyme inhibition. The following research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and potential applications in drug development.

The synthesis of 6-Ethyl-7-methyl-6H-dibenzoc,e1,2thiazine-9-carboxylic acid 5,5-dioxide has been optimized in recent studies, with a focus on improving yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and confirm its structural integrity. These methodological advancements have facilitated a deeper understanding of its chemical properties, which are critical for its subsequent biological evaluation.

In vitro and in vivo studies have demonstrated that this compound exhibits significant anti-inflammatory and antioxidant properties. Mechanistic investigations reveal that it acts as a potent inhibitor of key enzymes involved in the arachidonic acid pathway, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These findings suggest its potential utility in the treatment of chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary data indicate that the compound may possess neuroprotective effects, opening new avenues for research in neurodegenerative disorders.

Further research has explored the pharmacokinetic profile of 6-Ethyl-7-methyl-6H-dibenzoc,e1,2thiazine-9-carboxylic acid 5,5-dioxide, with a focus on its bioavailability and metabolic stability. Studies utilizing rodent models have shown favorable absorption and distribution characteristics, although challenges remain in optimizing its half-life and minimizing potential off-target effects. These insights are crucial for the compound's progression into preclinical and clinical development stages.

In conclusion, 6-Ethyl-7-methyl-6H-dibenzoc,e1,2thiazine-9-carboxylic acid 5,5-dioxide represents a promising candidate for further investigation in the pharmaceutical industry. Its multifaceted biological activities, coupled with advances in synthetic methodologies, underscore its potential as a lead compound for the development of next-generation therapeutics. Future research should focus on elucidating its detailed mechanism of action, optimizing its pharmacokinetic properties, and evaluating its safety profile in human trials.